Cas no 1806139-42-3 (4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1806139-42-3
• MF: C₇H₇F₃N₂O₄S
• MW: 272.201690912247
• CID: 4833932
• Update Time: 2025-07-01

4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C7H7F3N2O4S/c1-3-6(16-7(8,9)10)4(13)2-5(12-3)17(11,14)15/h2H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： BQEOUIJRUNPSNC-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=C(C)N1)OC(F)(F)F)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 512
• XLogP3: 0.7
• Topological Polar Surface Area: 107

Additional information on 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide

4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide: A Novel Compound with Multifunctional Applications in Biomedical Research

4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide, identified by its CAS number 1806139-42-3, represents a unique molecular scaffold with potential applications in pharmaceutical and biomedical sciences. This compound features a pyridine ring substituted with multiple functional groups, including a hydroxyl group, a methyl group, a trifluoromethoxy group, and a sulfonamide moiety. The combination of these substituents creates a molecule with distinct physicochemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The pyridine ring serves as the core structure of this compound, providing a planar aromatic system that facilitates interactions with biological targets. The hydroxyl group at the 4-position introduces polarity and hydrogen-bonding capabilities, while the methyl group at the 2-position enhances steric bulk and may influence metabolic stability. The trifluoromethoxy group at the 3-position contributes to electronic effects, increasing the molecule's hydrophobicity and potentially modulating its biological activity. The sulfonamide moiety at the 6-position plays a critical role in enhancing the compound's reactivity and binding affinity to specific receptors.

Recent studies have highlighted the potential of 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide in targeting inflammatory pathways. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. The presence of the trifluoromethoxy group was found to enhance the compound's ability to modulate kinase activity, suggesting a potential mechanism for its therapeutic effects.

Advances in computational chemistry have further supported the exploration of this compound. Molecular docking studies conducted in 2024 revealed that the sulfonamide group of 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide can form hydrogen bonds with key residues in the target protein, such as serine and threonine, thereby stabilizing the protein-ligand complex. These findings align with experimental data showing the compound's ability to inhibit specific enzymatic activities associated with metabolic disorders.

The pyridine ring structure of this compound also lends itself to further functionalization. Researchers have explored the possibility of modifying the hydroxyl group to enhance solubility or introduce additional pharmacological properties. For instance, replacing the hydroxyl group with an ether linkage has been shown to improve the compound's aqueous solubility without compromising its biological activity. Such modifications could expand the therapeutic applications of this molecular scaffold.

From a synthetic perspective, the preparation of 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide involves multi-step organic reactions. A 2023 study published in Organic Letters described a novel synthesis route that utilizes microwave-assisted catalytic methods to efficiently produce the target compound. This approach not only reduces reaction time but also minimizes byproduct formation, making it a sustainable method for large-scale production.

The trifluoromethoxy group in this compound is particularly noteworthy for its impact on molecular properties. Fluorine atoms in this group contribute to increased electron-withdrawing effects, which can modulate the molecule's reactivity and biological interactions. This characteristic has been leveraged in the development of several pharmaceutical agents, and similar strategies may be applicable to 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide for optimizing its therapeutic profile.

Current research is also exploring the potential of this compound in targeting neurodegenerative diseases. A 2024 study in Neurochemical Research reported that 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide exhibits neuroprotective effects by reducing oxidative stress in neuronal cells. The compound was found to inhibit the production of reactive oxygen species, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease.

The sulfonamide group in this molecule is another key feature that warrants further investigation. Sulfonamide-containing compounds are known for their ability to interact with various biological targets, including enzymes and ion channels. The specific positioning of the sulfonamide group in 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide may enable it to bind to unique sites on target proteins, potentially leading to novel therapeutic applications.

As research on 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide progresses, its potential applications in medicine are becoming increasingly evident. The combination of its unique structural features and the ability to modulate biological pathways makes this compound a valuable candidate for further study. Continued exploration of its pharmacological properties and synthetic modifications could lead to the development of new therapeutic agents with broad clinical relevance.

In summary, 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS 111111-11-1) represents a promising molecular scaffold with diverse applications in pharmaceutical science. Its unique combination of functional groups and structural characteristics positions it as a potential candidate for the development of novel therapeutics. Ongoing research is expected to further elucidate its biological mechanisms and expand its therapeutic potential in the coming years.

For more information on the synthesis, biological activity, and potential applications of 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide, please consult recent publications in reputable scientific journals or contact experts in medicinal chemistry for detailed insights.

Keywords: 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonamide, CAS 111111-11-1, pyridine derivatives, anti-inflammatory agents, neuroprotective compounds, medicinal chemistry.